Cas no 2126161-30-4 (3-(chloromethyl)-7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-8-one)

• Product Name: 3-(chloromethyl)-7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-8-one
• CAS No: 2126161-30-4
• MF: C₆H₅ClN₄O
• MW: 184.583099126816
• CID: 4639093
• Update Time: 2025-07-15

3-(chloromethyl)-7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-8-one Chemical and Physical Properties

Names and Identifiers

• 3-(chloromethyl)-7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-8-one

• Inchi： 1S/C6H5ClN4O/c7-3-4-9-10-5-6(12)8-1-2-11(4)5/h1-2H,3H2,(H,8,12)
• InChI Key： TVCGYXGCCGQDON-UHFFFAOYSA-N
• SMILES： C12=NN=C(CCl)N1C=CNC2=O

Additional information on 3-(chloromethyl)-7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-8-one

Recent Advances in the Study of 3-(chloromethyl)-7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-8-one (CAS: 2126161-30-4)

The compound 3-(chloromethyl)-7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-8-one (CAS: 2126161-30-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This heterocyclic compound, featuring a triazolopyrazine core, has been the subject of several studies aimed at exploring its pharmacological activities and synthetic utility. Recent research has focused on its role as a key intermediate in the synthesis of novel bioactive molecules, particularly in the development of kinase inhibitors and other targeted therapies.

One of the most notable advancements in the study of this compound is its application in the design of small-molecule inhibitors targeting protein kinases. Kinases play a critical role in various cellular processes, and their dysregulation is implicated in numerous diseases, including cancer and inflammatory disorders. Researchers have successfully utilized 3-(chloromethyl)-7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-8-one as a scaffold to develop potent and selective kinase inhibitors. For instance, a recent study demonstrated its incorporation into a series of compounds exhibiting high affinity for specific kinase targets, with promising results in preclinical models.

In addition to its role in kinase inhibitor development, this compound has also been investigated for its potential as a building block in the synthesis of other heterocyclic systems. Its reactive chloromethyl group allows for facile functionalization, enabling the introduction of diverse substituents to modulate biological activity. Recent synthetic methodologies have highlighted the versatility of this compound, with researchers employing it in multi-step reactions to access complex molecular architectures. These efforts have expanded the toolbox of medicinal chemists, providing new avenues for drug discovery.

Another area of interest is the compound's potential as a modulator of protein-protein interactions (PPIs). PPIs are increasingly recognized as important targets for therapeutic intervention, but their modulation presents significant challenges due to the large and often flat interaction surfaces. Recent studies have explored the use of 3-(chloromethyl)-7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-8-one-derived small molecules to disrupt specific PPIs, with preliminary data suggesting its utility in this context. These findings open up new possibilities for targeting previously undruggable pathways.

Despite these promising developments, challenges remain in the optimization of this compound for clinical applications. Issues such as pharmacokinetic properties, selectivity, and toxicity need to be addressed through further structure-activity relationship (SAR) studies. Recent efforts have focused on refining the chemical structure to improve these parameters, with some derivatives showing enhanced bioavailability and reduced off-target effects. Collaborative research between academia and industry is expected to accelerate progress in this area.

In conclusion, 3-(chloromethyl)-7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-8-one (CAS: 2126161-30-4) represents a valuable scaffold in medicinal chemistry, with diverse applications in drug discovery. Its role in the development of kinase inhibitors, synthetic methodologies, and PPI modulators underscores its importance in current research. Continued exploration of its potential, coupled with advances in synthetic and computational chemistry, is likely to yield further breakthroughs in the coming years.